N~2~-benzyl-N-(3,4-dimethoxyphenyl)-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]glycinamide

• Molecular Formula: C25H28N2O6S
• Molecular Weight: 484.6 g/mol
• IUPAC Name: 2-[benzyl-(4-methoxy-3-methylphenyl)sulfonylamino]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C25H28N2O6S/c1-18-14-21(11-13-22(18)31-2)34(29,30)27(16-19-8-6-5-7-9-19)17-25(28)26-20-10-12-23(32-3)24(15-20)33-4/h5-15H,16-17H2,1-4H3,(H,26,28)
• InChI Key: QLFFGUGCMVTFPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)NC3=CC(=C(C=C3)OC)OC)OC

Description

N~2~-benzyl-N-(3,4-dimethoxyphenyl)-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]glycinamide is a complex organic compound with a unique structure that includes benzyl, dimethoxyphenyl, and methoxy-methylphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N2-benzyl-N-(3,4-dimethoxyphenyl)-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]glycinamide typically involves multiple steps. One common approach is to start with the preparation of intermediate compounds such as 3,4-dimethoxybenzylamine and 4-methoxy-3-methylbenzenesulfonyl chloride. These intermediates are then reacted under specific conditions to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to increase yield and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

N~2~-benzyl-N-(3,4-dimethoxyphenyl)-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]glycinamide can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary, but they often involve specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N~2~-benzyl-N-(3,4-dimethoxyphenyl)-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]glycinamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials or as a reagent in industrial processes.

Mechanism of Action

The mechanism of action of N2-benzyl-N-(3,4-dimethoxyphenyl)-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]glycinamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that involve binding to these targets and modulating their activity.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N2-benzyl-N-(3,4-dimethoxyphenyl)-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]glycinamide include:

3,4-Dimethoxybenzylamine: A precursor in the synthesis of the target compound.

4-Methoxy-3-methylbenzenesulfonyl chloride: Another precursor used in the synthesis.

N-Benzyl-2-(3,4-dimethoxyphenyl)ethanamine: A related compound with similar structural features.

Uniqueness

The uniqueness of N2-benzyl-N-(3,4-dimethoxyphenyl)-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]glycinamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties